![molecular formula C13H20N2O5S B7575355 1-[1-(Furan-2-yl)propan-2-ylsulfamoyl]piperidine-4-carboxylic acid](/img/structure/B7575355.png)
1-[1-(Furan-2-yl)propan-2-ylsulfamoyl]piperidine-4-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[1-(Furan-2-yl)propan-2-ylsulfamoyl]piperidine-4-carboxylic acid, also known as Furosemide, is a potent diuretic drug that is widely used in the treatment of edema and hypertension. Furosemide has been used for decades and is still one of the most commonly prescribed drugs in clinical practice.
Mechanism of Action
1-[1-(Furan-2-yl)propan-2-ylsulfamoyl]piperidine-4-carboxylic acid works by inhibiting the Na+/K+/2Cl- co-transporter in the thick ascending limb of the loop of Henle in the kidneys. This results in the excretion of sodium, chloride, and water, leading to diuresis. 1-[1-(Furan-2-yl)propan-2-ylsulfamoyl]piperidine-4-carboxylic acid also has a vasodilatory effect, which can reduce blood pressure.
Biochemical and Physiological Effects:
1-[1-(Furan-2-yl)propan-2-ylsulfamoyl]piperidine-4-carboxylic acid has several biochemical and physiological effects. It can cause electrolyte imbalances, such as hypokalemia, hyponatremia, and hypomagnesemia. 1-[1-(Furan-2-yl)propan-2-ylsulfamoyl]piperidine-4-carboxylic acid can also cause metabolic alkalosis, as it increases the excretion of bicarbonate ions. In addition, 1-[1-(Furan-2-yl)propan-2-ylsulfamoyl]piperidine-4-carboxylic acid can cause ototoxicity, which is a potential side effect that affects the hearing and balance.
Advantages and Limitations for Lab Experiments
1-[1-(Furan-2-yl)propan-2-ylsulfamoyl]piperidine-4-carboxylic acid has several advantages and limitations for lab experiments. It is a potent diuretic that can be used to study renal and cardiac physiology. 1-[1-(Furan-2-yl)propan-2-ylsulfamoyl]piperidine-4-carboxylic acid is also widely available and relatively inexpensive. However, 1-[1-(Furan-2-yl)propan-2-ylsulfamoyl]piperidine-4-carboxylic acid has several limitations, such as its potential for causing electrolyte imbalances and ototoxicity. In addition, 1-[1-(Furan-2-yl)propan-2-ylsulfamoyl]piperidine-4-carboxylic acid can interfere with other drugs that are metabolized by the liver.
Future Directions
There are several future directions for the study of 1-[1-(Furan-2-yl)propan-2-ylsulfamoyl]piperidine-4-carboxylic acid. One possible direction is to investigate the potential of 1-[1-(Furan-2-yl)propan-2-ylsulfamoyl]piperidine-4-carboxylic acid as a treatment for other conditions, such as heart failure and liver cirrhosis. Another direction is to study the effects of 1-[1-(Furan-2-yl)propan-2-ylsulfamoyl]piperidine-4-carboxylic acid on different populations, such as elderly patients and patients with renal impairment. Additionally, further research is needed to understand the mechanisms underlying the potential ototoxicity of 1-[1-(Furan-2-yl)propan-2-ylsulfamoyl]piperidine-4-carboxylic acid and to develop strategies to minimize this side effect.
Synthesis Methods
1-[1-(Furan-2-yl)propan-2-ylsulfamoyl]piperidine-4-carboxylic acid is synthesized by reacting 4-chloro-5-sulfamoylbenzoic acid with 2-(furan-2-yl)propan-2-amine, followed by the cyclization of the resulting intermediate with piperidine. The final product is a white crystalline powder that is soluble in water and ethanol.
Scientific Research Applications
1-[1-(Furan-2-yl)propan-2-ylsulfamoyl]piperidine-4-carboxylic acid has been extensively studied in various scientific research applications. It is commonly used in the study of renal physiology, as it acts on the loop of Henle in the kidneys to inhibit the reabsorption of sodium and chloride ions. 1-[1-(Furan-2-yl)propan-2-ylsulfamoyl]piperidine-4-carboxylic acid has also been used in the study of cardiac physiology, as it can reduce preload and afterload by reducing blood volume and systemic vascular resistance.
properties
IUPAC Name |
1-[1-(furan-2-yl)propan-2-ylsulfamoyl]piperidine-4-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20N2O5S/c1-10(9-12-3-2-8-20-12)14-21(18,19)15-6-4-11(5-7-15)13(16)17/h2-3,8,10-11,14H,4-7,9H2,1H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VAKGWPVKIPLYHN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC1=CC=CO1)NS(=O)(=O)N2CCC(CC2)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.38 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[1-(Furan-2-yl)propan-2-ylsulfamoyl]piperidine-4-carboxylic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.